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Compound of Interest

Compound Name:
1,4-Dibromo-2,5-bis[3-

(sodiosulfo)propoxy]benzene

CAS No.: 153912-33-5

Cat. No.: B127243 Get Quote

Part 1: Executive Summary & Material Profile
The Core Utility
1,4-Dibromo-2,5-bis[3-(sodiosulfo)propoxy]benzene is a specialized functional monomer

designed for the synthesis of Poly[2,5-bis(3-sulfonatopropoxy)-1,4-phenylene-alt-1,4-

phenylene] (PPP-OPSO3) and related derivatives.[1]

Unlike hydrophobic conjugated polymers that require toxic organic solvents (chlorobenzene,

toluene) for processing, polymers derived from this monomer are water-soluble. This unique

property bridges the gap between "plastic electronics" and biological systems, enabling:

Homogeneous Biosensing: Fluorescence quenching assays in 100% aqueous media.

Green Electronics: Processing of hole-injection layers (HIL) from water/alcohol mixtures.

Bio-Imaging: Non-toxic, highly fluorescent probes for cellular tracking.

Material Specifications

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b127243?utm_src=pdf-interest
https://www.benchchem.com/product/b127243?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/ma970781x
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Chemical Name
1,4-Dibromo-2,5-bis[3-

(sodiosulfo)propoxy]benzene disodium salt

CAS Number 153912-33-5

Molecular Weight 556.15 g/mol

Appearance White to off-white crystalline solid

Solubility High in Water, DMSO; Low in THF, Chloroform

Functional Groups
Aryl Bromide (x2) for Cross-Coupling; Sulfonate

(x2) for Solubility

Storage
Desiccate at Room Temperature; Protect from

light

Part 2: Experimental Protocol – Suzuki-Miyaura
Polycondensation
This protocol details the synthesis of the alternating copolymer PPP-OPSO3.[1] The reaction

utilizes a palladium-catalyzed cross-coupling mechanism adapted for aqueous/polar media.

Reagents & Equipment
Monomer A: 1,4-Dibromo-2,5-bis[3-(sodiosulfo)propoxy]benzene (1.0 eq)

Monomer B: 1,4-Phenylenediboronic acid (1.0 eq)

Catalyst: Palladium(II) acetate [Pd(OAc)₂] or water-soluble Pd(0) complex.[1]

Ligand (Optional but recommended): Sulfonated triphenylphosphine (TPPTS) to stabilize Pd

in water.

Solvent System: DMF / 2M Aqueous Na₂CO₃ (Ratio 3:7 or 1:1).

Equipment: Schlenk line (Argon/Nitrogen), reflux condenser, dialysis tubing (MWCO 3.5

kDa).
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Step-by-Step Synthesis Workflow
Step 1: Inert Environment Preparation

Rationale: Oxygen poisons the Pd(0) active species and promotes homocoupling defects.

Action: Flame-dry a 50 mL Schlenk flask. Cycle vacuum/argon 3 times.[2]

Step 2: Solvent Degassing

Action: Prepare the solvent mixture (e.g., 15 mL DMF + 35 mL 2M Na₂CO₃). Sparge with

Argon for 30 minutes before adding reagents.

Step 3: Reactant Loading

Add Monomer A (556 mg, 1.0 mmol) and Monomer B (166 mg, 1.0 mmol) to the flask.

Add Pd(OAc)₂ (2-5 mol%) and Ligand (if using).

Critical: Maintain positive Argon pressure during addition.[2]

Step 4: Polymerization

Inject the degassed solvent via syringe.[2]

Heat the mixture to 85–90 °C with vigorous stirring.

Duration: Run for 24–48 hours. The solution should turn fluorescent (blue/cyan) and become

viscous.

Step 5: End-Capping (Optional but High-Value)

To stabilize molecular weight and remove reactive halides:

Add phenylboronic acid (excess) -> Stir 4 hours.

Add bromobenzene (excess) -> Stir 4 hours.

Step 6: Purification (The "Self-Validating" Step)
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Precipitation: Pour the reaction mixture into 500 mL of Acetone/Isopropanol (1:1). The salt-

heavy polymer will precipitate.

Dialysis: Dissolve the crude solid in minimal DI water. Transfer to dialysis tubing (MWCO 3.5

kDa). Dialyze against circulating DI water for 3 days.

Validation: The water outside the tubing must remain clear (no monomer leakage). The

polymer inside will exhibit strong blue fluorescence under UV (365 nm).
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Figure 1: Workflow for the Suzuki-Miyaura polycondensation of sulfonated monomers. The

process emphasizes oxygen exclusion and purification via dialysis to ensure high purity.

Part 3: Application in Biosensing (Superquenching
Protocol)
The resulting polymer (PPP-OPSO3) is anionic. It forms non-fluorescent complexes with

cationic electron acceptors (quenchers) like Methyl Viologen (

). This creates a "Turn-On" sensing platform.

The "Turn-On" Assay Logic
State A (Bright): Polymer in water (High Fluorescence).

State B (Dark): Add Quencher (

). Electrostatic attraction brings them close; electron transfer quenches fluorescence.
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State C (Recovery): Add Target Analyte (e.g., a protein or metabolite that binds

stronger than the polymer, or a cationic protein that displaces

). Fluorescence is restored.

Experimental Setup
Stock Solution: Prepare

M polymer solution in phosphate buffer (pH 7.4).

Quencher Titration: Add

incrementally while monitoring emission at ~420 nm. Calculate the Stern-Volmer constant (

) to quantify quenching efficiency.

Sensing: Mix Polymer + Quencher (at 80% quenched level). Add the target analyte.[3]

Monitor intensity increase.

Mechanism Diagram
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Figure 2: The "Superquenching" biosensing mechanism. The anionic polymer acts as a light-

harvesting antenna, which is turned "off" by a cationic quencher and turned "on" by the target

analyte.

Part 4: Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Molecular Weight
Catalyst poisoning by

; Improper stoichiometry.

Degas solvents for >30 mins.

Ensure exactly 1:1 monomer

ratio.

Precipitation during Rxn
Polymer MW too high for

solvent salt content.

Add more water/DMF mixture.

Heat to 90°C.

Redshift in Emission
Aggregation of polymer chains

(excimer formation).

Add a surfactant (e.g., Triton

X-100) or lower concentration.

Low Yield
Loss of monomer during

workup.

Do NOT use dialysis

membranes with MWCO >

3.5kDa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b127243#use-of-1-4-dibromo-2-5-bis-3-
sodiosulfo-propoxy-benzene-as-a-monomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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